Cas no 452077-13-3 (Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester)
452077-13-3 structure
Product Name:Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester
CAS No:452077-13-3
MF:C16H24N2O4
MW:308.372764587402
CID:328547
PubChem ID:17750363
Update Time:2025-07-08
Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester
- N,N-DI-TERT-BUTOXYCARBONYL-BENZENE-1,2-DIAMINE
- tert-butyl N-(2-aminophenyl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
- N,N-Di-Boc-benzene-1,2-diamine
- 452077-13-3
- Di-tert-butyl (2-aminophenyl)-2-imidodicarbonate
- N-(2-aminophenyl)-N-[(2-methylpropan-2-yl)oxy-oxomethyl]carbamic acid tert-butyl ester
- A826741
- AKOS015996015
- Imidodicarbonicacid,2-(2-aminophenyl)-,1,3-bis(1,1-dimethylethyl)ester
- MFCD06796408
- DTXSID70590463
-
- MDL: MFCD06796408
- Inchi: 1S/C16H24N2O4/c1-15(2,3)21-13(19)18(14(20)22-16(4,5)6)12-10-8-7-9-11(12)17/h7-10H,17H2,1-6H3
- InChI Key: PJICXVCMEYAGPF-UHFFFAOYSA-N
- SMILES: O(C(N(C1C=CC=CC=1N)C(=O)OC(C)(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 308.17400
- Monoisotopic Mass: 308.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 81.9Ų
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Melting Point: 119-120°C
- Boiling Point: 390.9±44.0 °C at 760 mmHg
- Flash Point: 178.0±23.7 °C
- PSA: 81.86000
- LogP: 4.52660
Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024952-1g |
N,N-Di-tert-butoxycarbonyl-benzene-1,2-diamine |
452077-13-3 | 1g |
£60.00 | 2022-03-01 | ||
| 1PlusChem | 1P00DB3M-1g |
N,N-DI-TERT-BUTOXYCARBONYL-BENZENE-1,2-DIAMINE |
452077-13-3 | 98% | 1g |
$93.00 | 2023-12-17 | |
| A2B Chem LLC | AG20114-1g |
N,N-DI-TERT-BUTOXYCARBONYL-BENZENE-1,2-DIAMINE |
452077-13-3 | 98% | 1g |
$64.00 | 2023-12-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1771875-1g |
N,N-Di-tert-butoxycarbonyl-benzene-1,2-diamine |
452077-13-3 | 98% | 1g |
¥1848.00 | 2024-05-13 | |
| Crysdot LLC | CD12070916-10g |
N,N-Di-tert-butoxycarbonyl-benzene-1,2-diamine |
452077-13-3 | 97% | 10g |
$408 | 2024-07-24 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_024952-1g |
N,N-Di-tert-butoxycarbonyl-benzene-1,2-diamine |
452077-13-3 | nan | 1g |
¥1320.00 | 2025-04-14 | |
| Ambeed | A367142-1g |
N,N-Di-tert-butoxycarbonyl-benzene-1,2-diamine |
452077-13-3 | 97% | 1g |
$62.0 | 2025-04-19 | |
| Ambeed | A367142-5g |
N,N-Di-tert-butoxycarbonyl-benzene-1,2-diamine |
452077-13-3 | 97% | 5g |
$302.0 | 2025-04-19 |
Imidodicarbonicacid, 2-(2-aminophenyl)-, 1,3-bis(1,1-dimethylethyl) ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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